2-Decyl-7-phenyl[1]benzothieno[3,2-b][1]benzothiophene

• IUPAC Name: 7-decyl-2-phenyl-[1]benzothiolo[3,2-b][1]benzothiole
• InChI: InChI=1S/C30H32S2/c1-2-3-4-5-6-7-8-10-13-22-16-18-25-27(20-22)31-30-26-19-17-24(21-28(26)32-29(25)30)23-14-11-9-12-15-23/h9,11-12,14-21H,2-8,10,13H2,1H3
• InChI Key: ZIQBVBKYAZMQPC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1=CC2=C(C=C1)C3=C(S2)C4=C(S3)C=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C30H32S2
• Molecular Weight: 456.7 g/mol

Description

2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene is an organic semiconductor with outstanding properties in terms of molecular packing and its use in organic electronics. It has a CAS Number of 1398395-83-9.

Molecular Structure Analysis

The molecule has an asymmetric shape which causes a double layer crystal structure at room temperature.

Physical And Chemical Properties Analysis

The compound appears as a white to light yellow powder or crystal. It has a molecular weight of 458.73. It has a melting point of 225 °C. The hole mobility is a minimum of 10.0 cm2/Vs (ODTS Si/SiO2 substrate). The HOMO level is -5.7 eV.

Scientific Research Applications

Organic Thin Film Transistors (OFETs)

2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene is utilized in the fabrication of OFETs due to its high charge mobility. OFETs are a type of field-effect transistor that uses an organic semiconductor in its channel. .

Photovoltaic Cells

This compound is also applied in the development of photovoltaic cells. .

Organic Light Emitting Diodes (OLEDs)

In OLED technology, 2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene serves as an organic semiconductor material. .

Liquid Crystal Displays

The liquid crystalline property of this material allows it to exhibit a highly ordered liquid crystal phase, which is beneficial for creating uniform crystalline thin films. .

Dye-Sensitized Solar Cells (DSSCs)

Recently, this compound has been explored as an alternative to fullerene in DSSCs. .

Organic Photovoltaics (OPVs)

In OPVs, 2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene acts as a non-fullerene acceptor. .

Mechanism of Action

Target of Action

The primary target of 2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene is organic semiconductors . This compound is used in organic electronics due to its outstanding properties in terms of molecular packing .

Mode of Action

2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene interacts with its targets by forming a double layer crystal structure at room temperature . This is due to the asymmetric shape of the molecule .

Biochemical Pathways

The specific biochemical pathways affected by 2-Decyl-7-phenyl1benzothieno3,2-bIt is known that this compound plays a significant role in the field of organic electronics .

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Decyl-7-phenyl1benzothieno3,2-bIts solubility has been reported in toluene, anisole, and chlorobenzene .

Result of Action

The result of the action of 2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene is the formation of a double layer crystal structure at room temperature . This structure is beneficial for its use in organic electronics .

Action Environment

The action of 2-Decyl-7-phenyl1benzothieno3,2-bbenzothiophene is influenced by environmental factors such as temperature . For instance, the formation of its double layer crystal structure occurs at room temperature .

Q & A

Q1: What makes 2-decyl-7-phenyl[1]benzothieno[3,2-b][1]benzothiophene (Ph-BTBT-10) a promising material for organic electronics?

A1: Ph-BTBT-10 exhibits several characteristics ideal for organic thin-film transistors (OTFTs). Its ability to form highly ordered thin films, particularly in the smectic E liquid crystalline phase, results in excellent charge carrier mobility [, ]. This liquid crystalline phase acts as a precursor for well-aligned crystalline films during processing, contributing to high performance in OTFTs [, ].

Q2: What challenges are associated with the thin-film growth of Ph-BTBT-10?

A3: The growth of Ph-BTBT-10 thin films via physical vapor deposition can lead to an interesting phenomenon. While the initial layers might exhibit the thermodynamically stable bilayer structure, further deposition can lead to the formation of a metastable single-layer polymorph []. This transition, attributed to cross-nucleation between the two polymorphs, highlights the complexities of thin-film growth and its impact on material properties.

Q3: How does the choice of gate insulator influence the performance of Ph-BTBT-10 based OTFTs?

A4: Research suggests that incorporating a low-k dielectric like polystyrene in a hybrid gate dielectric structure with SiO2 can significantly enhance the performance of Ph-BTBT-10 OTFTs []. This combination leads to lower operating voltages and improved subthreshold swing characteristics, essential for low-power device applications [].

Q4: What strategies have been explored to further enhance the performance of Ph-BTBT-10 based OTFTs?

A5: Several approaches have been investigated to optimize Ph-BTBT-10 OTFTs. Utilizing a double-layered gate insulator consisting of a high-k metal oxide and a layer of alicyclic polyimide has been shown to improve device performance []. Additionally, employing a surface treatment for polyimide gate insulators using metal-oxide assisted self-assembled monolayers (SAMs) has demonstrated increased mobility and reduced threshold voltage in Ph-BTBT-10 TFTs []. These modifications aim to reduce trap densities and improve the interface between the semiconductor and gate insulator.

Q5: Are there any studies on the stability of Ph-BTBT-10 based devices under electrical stress?

A6: Yes, research indicates that Ph-BTBT-10 OTFTs demonstrate remarkable bias-stress stability, particularly under positive gate bias []. This stability is crucial for ensuring long-term device performance and reliability.

Q6: Can you tell us about the use of different electrode materials in Ph-BTBT-10 OTFTs?

A7: While gold is often the preferred electrode material for OTFTs, research shows that silver electrodes can achieve comparable performance in Ph-BTBT-10 devices []. Notably, silver electrodes have demonstrated lower contact resistance compared to gold, suggesting their potential for cost-effective, high-performance OTFT fabrication [].